Cas no 63700-39-0 (Polymyxin T1 (9CI))

• Product Name: Polymyxin T1 (9CI)
• CAS No: 63700-39-0
• MF: C₅₈H₁₀₂N₁₆O₁₂
• MW: 1215.53049325943
• CID: 516878
• PubChem ID: 198454
• Update Time: 2025-04-19

Polymyxin T1 (9CI) Chemical and Physical Properties

Names and Identifiers

• Polymyxin T1 (9CI)
• (-)-N2-(6-Methyloctanoyl-L-A2bu-L-Thr-L-A2bu-)cyclo(L-A2bu*-L-A2bu-D-Phe-L-Leu-L-A2bu-L-A2bu-L-Leu-)
• N-[4-amino-1-[[1-[[4-amino-1-oxo-1-[[6,9,18-tris(2-aminoethyl)-15-benzyl-3,12-bis(2-methylpropyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]amino]butan-2-yl]amino]-3-hydrox
• 63700-39-0
• Polymyxin T1

• Inchi： 1S/C58H102N16O12/c1-8-35(6)14-12-13-17-47(76)65-38(18-24-59)55(83)74-48(36(7)75)58(86)70-42(22-28-63)51(79)69-43-23-29-64-49(77)44(30-33(2)3)71-52(80)40(20-26-61)66-50(78)39(19-25-60)68-56(84)45(31-34(4)5)72-57(85)46(32-37-15-10-9-11-16-37)73-53(81)41(21-27-62)67-54(43)82/h9-11,15-16,33-36,38-46,48,75H,8,12-14,17-32,59-63H2,1-7H3,(H,64,77)(H,65,76)(H,66,78)(H,67,82)(H,68,84)(H,69,79)(H,70,86)(H,71,80)(H,72,85)(H,73,81)(H,74,83)
• InChI Key： IQLZHIIINCHIKY-UHFFFAOYSA-N
• SMILES： O=C1C(CC(C)C)NC(C(CC2C=CC=CC=2)NC(C(CCN)NC(C(CCNC(C(CC(C)C)NC(C(CCN)NC(C(CCN)N1)=O)=O)=O)NC(C(CCN)NC(C(C(C)O)NC(C(CCN)NC(CCCCC(C)CC)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1214.78631275g/mol
• Monoisotopic Mass: 1214.78631275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 86
• Rotatable Bond Count: 30
• Complexity: 2170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 470Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides